Cas no 2680759-03-7 (3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2680759-03-7
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5648995
• PubChem ID: 165936387
• Update Time: 2025-06-18

3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680759-03-7
• 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid
• EN300-28272007

• Inchi： 1S/C8H11N3O3/c1-3-11-4-6(8(13)14)7(10-11)9-5(2)12/h4H,3H2,1-2H3,(H,13,14)(H,9,10,12)
• InChI Key： ALNYZBLNTVEZAW-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC)N=C1NC(C)=O)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid

Professional Introduction to 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 2680759-03-7)

3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2680759-03-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of both an acetamide functional group and an ethyl substituent on the pyrazole core enhances its chemical reactivity and potential therapeutic applications, making it a valuable scaffold for drug discovery and development.

The structural features of 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid contribute to its versatility in medicinal chemistry. The acetamide moiety (-NHCOCH₃) not only introduces a polar amide group that can interact with biological targets but also serves as a site for further derivatization, enabling the synthesis of more complex analogs. The ethyl group at the 1-position of the pyrazole ring further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability. These structural attributes make it an attractive candidate for exploring novel pharmacophores in various therapeutic areas.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in treating a range of diseases, including inflammatory disorders, infectious diseases, and cancer. The unique chemical properties of 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid have positioned it as a promising intermediate in the synthesis of bioactive molecules. Researchers have leveraged its scaffold to develop compounds with enhanced pharmacokinetic profiles and reduced side effects. For instance, modifications at the 4-carboxylic acid position can yield derivatives with improved solubility and bioavailability, which are critical factors in drug formulation.

One of the most compelling aspects of 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid is its potential application in targeting enzymes and receptors involved in disease pathways. Studies have shown that pyrazole-based compounds can inhibit key enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions. The acetamide group provides a hydrogen bond donor/acceptor interaction capability, facilitating tight binding to biological targets. Additionally, the ethyl substituent can enhance lipophilicity, improving membrane permeability and cellular uptake. These characteristics make it an ideal candidate for designing selective inhibitors with high therapeutic potential.

The synthesis of 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. The introduction of the acetamide and ethyl groups is typically achieved through nucleophilic substitution or condensation reactions, highlighting the compound's synthetic accessibility despite its complex structure.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has led to the identification of novel analogs with improved pharmacological properties, reducing the time and cost associated with drug development. Such innovations underscore the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists in harnessing the therapeutic potential of heterocyclic compounds like pyrazoles.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors based on pyrazole scaffolds due to their favorable pharmacokinetic properties. For example, derivatives of 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid have been investigated for their anti-inflammatory effects by modulating cytokine production pathways. Preliminary studies suggest that certain analogs exhibit significant inhibitory activity against key inflammatory mediators without causing adverse effects at therapeutic doses. These findings highlight the compound's potential as a lead candidate for further preclinical development.

Another area where 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid has shown promise is in oncology research. Pyrazole derivatives have been reported to exhibit antitumor activity by interfering with critical signaling pathways involved in cancer cell proliferation and survival. The combination of an acetamide group and an ethyl substituent enhances binding interactions with target proteins, leading to potent inhibition of tumor growth in vitro and in vivo models. Ongoing research aims to optimize these derivatives for clinical translation, with a focus on improving their selectivity and reducing off-target effects.

The versatility of 3-acetamido-1-ethyl-1H-pyrazole-4-carboxylic acid extends beyond pharmaceutical applications; it also finds utility in agrochemical research as a precursor for developing novel pesticides and herbicides. Pyrazole-based compounds have demonstrated efficacy against various pests by disrupting essential metabolic processes or neural signaling pathways. By modifying key functional groups on the pyrazole core, chemists can fine-tune biological activity while minimizing environmental impact—a critical consideration in modern agriculture.

In conclusion,3-acetamido-1-ethyl-1H-pyrazolecarboxylic acid (CAS No. 2680759–03–7) represents a significant advancement in medicinal chemistry due to its unique structural features and broad range of potential applications. Its ability to serve as a scaffold for developing bioactive molecules underscores its importance as a research tool for drug discovery across multiple therapeutic areas—including inflammation,cancer,tuberculosisandagriculture.Severalrecentstudieshavehighlighteditspotentialtobecomethefoundationfornewtherapeuticswithimprovedpharmacokineticprofilesandreducedtoxicities.Furtherinvestigationintothiscompoundanditsderivativesisexpectedtoyieldvaluableinsightsandbreakthroughsinmodernmedicineandagriculture.